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Compound of Interest

Compound Name: 4-Nonanone

Cat. No.: B1580890 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-Nonanone, a ketone with significant

applications in various scientific and industrial fields. The document details its chemical identity,

physical properties, synthesis protocols, key reactions, and safety information, tailored for a

technical audience.

Chemical Identity and Nomenclature
4-Nonanone, a medium-chain ketone, is a colorless to light yellow liquid at room temperature.

[1][2][3][4] It possesses a characteristic sweet or fruity odor.[1] The International Union of Pure

and Applied Chemistry (IUPAC) designates its official name as nonan-4-one.[5][6][7][8] It is also

commonly known by synonyms such as pentyl propyl ketone and propyl amyl ketone.[1][7][8][9]

IUPAC Name: nonan-4-one[5][6]

CAS Number: 4485-09-0[1][5][6][7][8]

Molecular Formula: C₉H₁₈O[1][5][6][7][8]

SMILES: CCCCCC(=O)CCC[9][10]

InChI Key: TYBCSQFBSWACAA-UHFFFAOYSA-N[1][7][8]

Physicochemical Properties
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The properties of 4-Nonanone make it suitable for various applications, including its use as a

solvent and a flavoring agent.[1] It is soluble in organic solvents like ethanol and ether, with

limited solubility in water.[1] Key quantitative data are summarized below.

Property Value Unit

Molecular Weight 142.24 g/mol [1][6]

Boiling Point 188.0 °C (at 760 mmHg)[6]

Density 0.816 - 0.827 g/cm³ (at 20-25°C)[11][12]

Flash Point 61.11 °C[11]

Refractive Index 1.416 - 1.422 (at 20°C)[11]

LogP (Octanol/Water) 2.936 -[9]

Vapor Pressure 0.553 mmHg (at 25°C)[12]

Synthesis and Experimental Protocols
4-Nonanone can be synthesized through various chemical pathways. A high-yield method

involves the oxidation of a secondary alcohol precursor.

This protocol describes the synthesis of 4-Nonanone from Propyl-pentyl-carbinol (nonan-4-ol)

with a reported yield of 92%.

Reagents and Materials:

Propyl-pentyl-carbinol (Nonan-4-ol)

4,4'-bis-(dichloroiodo)-biphenyl

Tetraethylammonium bromide

Chloroform (solvent)

Magnetic stirrer and stirring bar
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Round-bottom flask

Standard workup and purification equipment (separatory funnel, rotary evaporator,

chromatography supplies)

Procedure:

Dissolve Propyl-pentyl-carbinol in chloroform within a round-bottom flask.

Add 4,4'-bis-(dichloroiodo)-biphenyl and tetraethylammonium bromide to the solution.

Stir the reaction mixture vigorously at 20°C.

Monitor the reaction progress using an appropriate technique (e.g., Thin Layer

Chromatography). The reaction is typically complete within 25 minutes.

Upon completion, quench the reaction and proceed with a standard aqueous workup.

Extract the organic layer, dry it over an anhydrous salt (e.g., MgSO₄), and filter.

Remove the solvent under reduced pressure using a rotary evaporator.

Purify the resulting crude product via column chromatography to isolate pure 4-Nonanone.

Logical Workflow for Synthesis
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Reaction Setup

Reaction

Workup & Purification

Dissolve Nonan-4-ol
in Chloroform

Add Oxidizing Agent
(4,4'-bis-(dichloroiodo)-biphenyl)

Add Catalyst
(Tetraethylammonium bromide)

Stir at 20°C
for ~25 min

Aqueous Workup

Extraction & Drying

Solvent Evaporation

Column Chromatography

Pure 4-Nonanone

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Nonanone via oxidation.
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Chemical Reactivity and Applications
As a ketone, 4-Nonanone's reactivity is centered on the carbonyl group. It readily undergoes

nucleophilic addition reactions, a cornerstone of ketone chemistry.

Key Reactions:

Nucleophilic Addition: The carbonyl carbon is electrophilic and susceptible to attack by

nucleophiles.

Alkylation: 4-Nonanone is utilized in alkylation reactions, often catalyzed by various metal

complexes.[2][12][13]

Applications:

Flavoring Agent: It is recognized as an odor-impact compound and is used as a food additive

in products like dairy, baked goods, and beverages.[2][11]

Solvent: Its properties as a medium-chain ketone make it a useful solvent in certain

applications.[1]

Chemical Intermediate: It serves as a precursor in the synthesis of other organic

compounds.[1]

Generalized Reaction Pathway
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Caption: Nucleophilic addition reaction at the carbonyl group of 4-Nonanone.

Safety and Handling
According to the Globally Harmonized System (GHS), 4-Nonanone is classified as causing

serious eye irritation (H319).[4][6]

Handling Recommendations:

Handle only in well-ventilated areas.[1]

Wear appropriate personal protective equipment (PPE), including safety glasses and gloves,

to prevent skin and eye contact.[1][11]

In case of eye contact, rinse cautiously with water for several minutes. If irritation persists,

seek medical attention.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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